Cas no 908847-23-4 (N,N-Dimethyl-2-(3-nitropyridin-4-yl)ethenamine)

• Product Name: N,N-Dimethyl-2-(3-nitropyridin-4-yl)ethenamine
• CAS No: 908847-23-4
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• MDL: MFCD11505062
• CID: 4719429
• Update Time: 2025-05-24

N,N-Dimethyl-2-(3-nitropyridin-4-yl)ethenamine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-2-(3-nitropyridin-4-yl)ethenamine
• dimethyl-[2-(3-nitro-pyridin-4-yl)-vinyl]-amine
• N,N-Dimethyl-N-[(E)-2-(3-nitropyridin-4-yl)vinyl]amine
• N,N-dimethyl-N-[2-(3-nitropyridin-4-yl)vinyl]amine
• YYUSZTQRCCAPDJ-GQCTYLIASA-N
• SBB055599
• 9901AB
• FCH890832
• FCH4036699
• OR110201
• AX8230941
• ST24025515
• dimethyl[(E)-2-(3-nitropyridin-4-yl)ethenyl]amine
• [(1E)-2-(3-nitro(4-pyridyl))vi

• MDL： MFCD11505062
• Inchi： 1S/C9H11N3O2/c1-11(2)6-4-8-3-5-10-7-9(8)12(13)14/h3-7H,1-2H3/b6-4+
• InChI Key： YYUSZTQRCCAPDJ-GQCTYLIASA-N
• SMILES： [O-][N+](C1C=NC=CC=1/C=C/N(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Topological Polar Surface Area: 62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on N,N-Dimethyl-2-(3-nitropyridin-4-yl)ethenamine

Introduction to N,N-Dimethyl-2-(3-nitropyridin-4-yl)ethenamine (CAS No. 908847-23-4)

N,N-Dimethyl-2-(3-nitropyridin-4-yl)ethenamine, a compound with the chemical identifier CAS No. 908847-23-4, represents a significant area of interest in the realm of pharmaceutical and biochemical research. This compound, characterized by its unique structural and functional attributes, has garnered attention for its potential applications in drug development and molecular biology studies.

The molecular structure of N,N-Dimethyl-2-(3-nitropyridin-4-yl)ethenamine consists of an ethenamine backbone substituted with dimethyl groups at the nitrogen atoms and a 3-nitropyridine moiety at the second carbon position. This configuration imparts distinct electronic and steric properties, making it a versatile candidate for various chemical modifications and functionalizations. The presence of the nitro group in the pyridine ring enhances its reactivity, allowing for further derivatization to suit specific research or therapeutic needs.

In recent years, there has been a surge in research focusing on nitrogen-containing heterocycles due to their broad spectrum of biological activities. The nitropyridine scaffold, in particular, has been extensively studied for its role in modulating enzyme activity, receptor binding, and cellular signaling pathways. N,N-Dimethyl-2-(3-nitropyridin-4-yl)ethenamine is no exception and has been explored in several preclinical studies for its potential as an intermediate in the synthesis of novel bioactive molecules.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The ethenamine group provides a reactive site for further functionalization, enabling the creation of more complex structures with tailored pharmacological properties. Researchers have leveraged this flexibility to develop analogs with enhanced affinity for specific targets, improved metabolic stability, or altered pharmacokinetic profiles.

The synthesis of N,N-Dimethyl-2-(3-nitropyridin-4-yl)ethenamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. These methodologies not only highlight the compound's synthetic accessibility but also underscore the advancements in synthetic organic chemistry that facilitate such complex constructions.

Recent studies have demonstrated the compound's potential in modulating neurological pathways, making it a promising candidate for further investigation in neuropharmacology. The nitro group's ability to engage with biological systems through redox reactions adds another layer of complexity to its pharmacological profile. This reactivity has been exploited to develop compounds that can selectively interact with specific enzymes or receptors involved in neurological disorders.

In addition to its neurological applications, N,N-Dimethyl-2-(3-nitropyridin-4-yl)ethenamine has shown promise in anti-inflammatory and anti-cancer research. Its structural features allow it to interact with various biological targets, including cytokine receptors and kinases, which are pivotal in regulating inflammatory responses and cell proliferation. Preclinical data suggests that derivatives of this compound may exhibit significant therapeutic potential when optimized for specific disease indications.

The growing interest in this compound is also reflected in the increasing number of patents and publications detailing its synthesis and applications. Researchers are continuously exploring new ways to harness its potential, leading to a dynamic landscape of innovation in pharmaceutical chemistry. Collaborative efforts between academic institutions and pharmaceutical companies are fostering interdisciplinary approaches to uncover novel therapeutic agents based on similar molecular scaffolds.

The future direction of research on N,N-Dimethyl-2-(3-nitropyridin-4-yl)ethenamine is likely to focus on optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By systematically modifying its chemical structure, scientists aim to enhance its efficacy, reduce side effects, and improve bioavailability. Computational modeling and high-throughput screening techniques are being employed to accelerate these efforts, ensuring that promising candidates are rapidly identified for further development.

In conclusion, N,N-Dimethyl-2-(3-nitropyridin-4-yl)ethenamine (CAS No. 908847-23-4) stands out as a versatile and intriguing compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel bioactive molecules across various therapeutic areas. As research continues to evolve, this compound is poised to play a crucial role in advancing our understanding of disease mechanisms and developing innovative treatment strategies.